Cas no 62174-84-9 (Guanidine,N-[2-[[(2-amino-1H-imidazol-4-yl)methyl]thio]ethyl]-N'-cyano-N''-methyl-)

• Product Name: Guanidine,N-[2-[[(2-amino-1H-imidazol-4-yl)methyl]thio]ethyl]-N'-cyano-N''-methyl-
• CAS No: 62174-84-9
• MF: C₉H₁₅N₇S
• MW: 253.327298402786
• CID: 455530
• Update Time: 2024-01-30

Guanidine,N-[2-[[(2-amino-1H-imidazol-4-yl)methyl]thio]ethyl]-N'-cyano-N''-methyl- Chemical and Physical Properties

Names and Identifiers

• Guanidine,N-[2-[[(2-amino-1H-imidazol-4-yl)methyl]thio]ethyl]-N'-cyano-N''-methyl-
• Guanidine, N-[2-[[(2-amino-1H-imidazol-5-yl)methyl]thio]ethyl]-N'-cyano-N''-methyl-

• Inchi： 1S/C9H15N7S/c1-12-9(15-6-10)13-2-3-17-5-7-4-14-8(11)16-7/h4H,2-3,5H2,1H3,(H3,11,14,16)(H2,12,13,15)
• InChI Key： IUVAWOHHEDCCFP-UHFFFAOYSA-N
• SMILES： N(CCSCC1NC(N)=NC=1)C(=NC)NC#N

Computed Properties

• Exact Mass: 253.11125

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 493.9±55.0 °C(Predicted)
• PSA: 114.91
• pka: 14.87±0.10(Predicted)